Cas no 135779-15-6 (Benzoic acid, 4-[[hydroxy[[(phenylacetyl)amino]methyl]phosphinyl]oxy]-)

• Product Name: Benzoic acid, 4-[[hydroxy[[(phenylacetyl)amino]methyl]phosphinyl]oxy]-
• CAS No: 135779-15-6
• MF: C₁₆H₁₆NO₆P
• MW: 349.275105476379
• CID: 1238674
• Update Time: 2024-08-03

Benzoic acid, 4-[[hydroxy[[(phenylacetyl)amino]methyl]phosphinyl]oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[[hydroxy[[(phenylacetyl)amino]methyl]phosphinyl]oxy]-
• Benzoic acid, 4-[[hydroxy[[(2-phenylacetyl)amino]methyl]phosphinyl]oxy]-

• Inchi： 1S/C16H16NO6P/c18-15(10-12-4-2-1-3-5-12)17-11-24(21,22)23-14-8-6-13(7-9-14)16(19)20/h1-9H,10-11H2,(H,17,18)(H,19,20)(H,21,22)
• InChI Key： VMHGOEZGTYRHHV-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OP(O)(CNC(CC2=CC=CC=C2)=O)=O)C=C1

Computed Properties

• Exact Mass: 349.07158

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• PSA: 112.93
• pka: 1.86±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids